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Compound of Interest

Compound Name: 1-Nitrohexane

CAS No.: 646-14-0

Cat. No.: B014973 Get Quote

Part 1: Executive Summary
1-Nitrohexane (CAS 646-14-0) is a primary aliphatic nitro compound frequently utilized as a

versatile intermediate in the synthesis of amines, aldehydes (via the Nef reaction), and complex

pharmaceutical scaffolds.[1] While often perceived as a stable solvent-like liquid, it possesses

latent instability mechanisms—specifically regarding

-deprotonation and thermal decomposition—that require rigorous stewardship.[1]

The Core Directive: Treat 1-Nitrohexane not merely as a solvent, but as a pre-energetic

material.[1] Its stability is conditional.[1][2] Under neutral, ambient conditions, it is benign;

however, in the presence of strong bases or elevated temperatures, it transforms into shock-

sensitive nitronate salts or undergoes exothermic runaway decomposition.

Part 2: Physicochemical Profile & Critical
Properties[1]
Understanding the physical constants is the first step in designing a safe storage protocol. The

high boiling point relative to its flash point necessitates strict thermal control.[1]

Table 1: Physicochemical Properties of 1-Nitrohexane[1]
[2][3]
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Property Value Operational Implication

Molecular Structure
Lipophilic tail with a polar nitro

head group.[1]

Molecular Weight 131.17 g/mol Moderate volatility.[1]

Physical State
Clear, colorless to pale yellow

liquid

Color change (darkening)

indicates decomposition.[1]

Boiling Point
~180°C (760 mmHg) / 78-80°C

(11 mmHg)

Do not distill at atmospheric

pressure. Decomposes near

BP.[1]

Flash Point 72°C (Closed Cup)
Class IIIA Combustible Liquid.

[1]

Density 0.94 g/mL at 25°C
Lighter than water; separates

easily in aqueous workups.[1]

pKa (

-protons)
~10 (in water)

Critical: Weakly acidic; easily

deprotonated by

hydroxide/alkoxide bases.[1]

Solubility
Immiscible with water; Miscible

with organic solvents

Store away from humid

environments to prevent

phase-transfer hydrolysis.[1]

Part 3: Mechanisms of Instability
To store 1-Nitrohexane safely, one must understand how it degrades.[1] There are two primary

failure modes: Base-Catalyzed Nitronate Formation and Thermal Decomposition.[1]

The Nitronate Trap (Chemical Instability)
The most overlooked hazard is the acidity of the

-protons (adjacent to the nitro group).

Mechanism: In the presence of a strong base (NaOH, KOH, NaOMe), 1-Nitrohexane forms

a nitronate salt.
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The Hazard: While the solution may be stable, dry nitronate salts are highly shock-sensitive

explosives.

Prevention: Never allow basic solutions of nitroalkanes to dry out.[1] Acidify before

concentration.[1]

Thermal Runaway (Thermodynamic Instability)
Aliphatic nitro compounds are thermodynamically unstable relative to their decomposition

products (

,

,

).[1]

Mechanism: Homolytic cleavage of the C-N bond occurs at elevated temperatures (>180°C),

releasing

radicals which catalyze further decomposition.

The Hazard: Distillation at atmospheric pressure can lead to rapid gas evolution and vessel

rupture.

Visualization: Degradation Pathways
The following diagram illustrates the critical degradation pathways that storage conditions must

prevent.
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Figure 1: Chemical and thermal degradation pathways of 1-Nitrohexane emphasizing the

shock-sensitivity of dry nitronate salts.[1]

Part 4: Storage Protocols
Storage strategies are tiered based on the duration of storage and the purity requirements of

the downstream application.

Environmental Control[1]
Temperature:

Standard: Store below 25°C.[1]

Optimal: 2°C to 8°C (Refrigerated).[1][3] This significantly retards auto-oxidation and color

formation.[1]

Atmosphere:

Store under an inert atmosphere (Nitrogen or Argon).[1]
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Oxygen promotes the slow formation of aldehydes and carboxylic acids over months.

Light:

Store in Amber Glass or opaque containers. UV light can initiate C-N bond photolysis.[1]

Container Material Compatibility
Recommended: Borosilicate Glass, Stainless Steel (304/316), Teflon (PTFE), HDPE.

Forbidden: Copper, Lead, Zinc (and their alloys like Brass).

Reason: Nitro compounds can form unstable complexes with heavy metals, increasing

sensitivity.[1]

Rubber Seals: Avoid natural rubber; use PTFE-lined caps to prevent plasticizer leaching.

[1]

Visualization: Storage Decision Logic
Use this workflow to determine the correct storage location for your inventory.
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Figure 2: Decision logic for determining storage conditions based on inventory duration.

Part 5: Handling & Purification Protocols
Safe Purification (Distillation)
Since 1-Nitrohexane decomposes near its atmospheric boiling point, vacuum distillation is the

only acceptable method for purification.[1]
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Protocol:

Setup: Use a short-path distillation apparatus to minimize thermal residence time.

Vacuum: Apply a vacuum of 10–20 mmHg.

Temperature: Heat the oil bath gradually. The product should distill between 78–85°C (at

~11-15 mmHg).

Safety:

Ensure the system is free of alkaline residues.

Do not distill to dryness. Leave ~10% of the volume in the pot to prevent overheating of

peroxides or unstable high-boiling impurities.

Use a blast shield.[1]

Quality Control (Self-Validating System)
Before using stored material in sensitive catalysis (e.g., Henry Reaction), validate purity.[1]

Visual: Liquid should be colorless. Yellowing indicates

formation.[1]

Acidity Test: Shake a 1 mL aliquot with 1 mL water. Check aqueous pH.[1] If pH < 5,

significant hydrolysis/oxidation has occurred.[1]

1H NMR: Look for the triplet at

~4.3-4.4 ppm (

).[1] Impurities often appear as aldehydes (

9-10 ppm) or carboxylic acids.[1]

Part 6: Emergency Response
Spills:
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Eliminate ignition sources.[1][4][5][6][7]

Absorb with inert material (vermiculite, sand).[1]

Do not use sawdust or combustible absorbents (potential for rapid oxidation).[1]

Wipe surfaces with water/detergent, not strong alkaline cleaners.[1]

Fire:

Use Dry Chemical, CO2, or Water Spray.[1]

Note: Burning nitroalkanes provide their own oxygen; smothering may be less effective

than cooling.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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